Cas no 2137998-61-7 (2-(3-amino-5-bromo-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile)

• Product Name: 2-(3-amino-5-bromo-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile
• CAS No: 2137998-61-7
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 5965131
• PubChem ID: 165607676
• Update Time: 2025-10-30

2-(3-amino-5-bromo-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-bromo-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile
• 2137998-61-7
• EN300-1109030

• Inchi： 1S/C8H8BrN3O/c1-5(2-10)12-3-6(9)8(13)7(11)4-12/h3-5H,11H2,1H3
• InChI Key： LLUUBQWRGHYDPB-UHFFFAOYSA-N
• SMILES： BrC1C(C(=CN(C=1)C(C#N)C)N)=O

Computed Properties

• Exact Mass: 240.98507g/mol
• Monoisotopic Mass: 240.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(3-amino-5-bromo-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile

Research Briefing on 2-(3-amino-5-bromo-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile (CAS: 2137998-61-7)

The compound 2-(3-amino-5-bromo-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile (CAS: 2137998-61-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-(3-amino-5-bromo-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile as a key intermediate in the synthesis of novel kinase inhibitors. The compound's unique structure, featuring a bromo-substituted dihydropyridinone core, enables it to interact selectively with specific kinase targets, making it a promising scaffold for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding modes and optimize its pharmacological properties.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating aberrant signaling pathways associated with cancer and inflammatory diseases. Notably, its ability to inhibit key kinases involved in cell proliferation and survival has been validated in multiple preclinical models. These findings underscore its potential as a lead compound for further optimization and clinical development.

Despite these promising results, challenges remain in improving the compound's pharmacokinetic profile and reducing off-target effects. Ongoing research is focused on structural modifications to enhance its bioavailability and selectivity. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 2-(3-amino-5-bromo-4-oxo-1,4-dihydropyridin-1-yl)propanenitrile represents a valuable chemical entity with significant potential in drug discovery. Continued research into its mechanisms of action and therapeutic applications will be crucial for realizing its full clinical potential.